molecular formula C11H11BrN2O2 B8362630 6-(2-Bromopropionyl)-3,4-dihydro-2(1H)-quinazolinone

6-(2-Bromopropionyl)-3,4-dihydro-2(1H)-quinazolinone

Cat. No. B8362630
M. Wt: 283.12 g/mol
InChI Key: DWFDIQXFWFQWAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(2-Bromopropionyl)-3,4-dihydro-2(1H)-quinazolinone is a useful research compound. Its molecular formula is C11H11BrN2O2 and its molecular weight is 283.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-(2-Bromopropionyl)-3,4-dihydro-2(1H)-quinazolinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(2-Bromopropionyl)-3,4-dihydro-2(1H)-quinazolinone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-(2-Bromopropionyl)-3,4-dihydro-2(1H)-quinazolinone

Molecular Formula

C11H11BrN2O2

Molecular Weight

283.12 g/mol

IUPAC Name

6-(2-bromopropanoyl)-3,4-dihydro-1H-quinazolin-2-one

InChI

InChI=1S/C11H11BrN2O2/c1-6(12)10(15)7-2-3-9-8(4-7)5-13-11(16)14-9/h2-4,6H,5H2,1H3,(H2,13,14,16)

InChI Key

DWFDIQXFWFQWAO-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)C1=CC2=C(C=C1)NC(=O)NC2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Bromopropionyl bromide (10.6 g) is added dropwise to a stirring mixture of 3,4-dihydro-2(1H)-quinazolinone (3.2 g) and anhydrous aluminum chloride (7.9 g) in carbon disulfide (60 ml). The reaction mixture is refluxed for four hours, the carbon disulfide decanted and the residue treated with aqueous hydrochloric acid (6N). The acidic residue is poured into ice water, and the precipitate filtered, washed with water and dried, affording the desired product as a solid, which is used in the next step without further purification.
Quantity
10.6 g
Type
reactant
Reaction Step One
Quantity
3.2 g
Type
reactant
Reaction Step One
Quantity
7.9 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One

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